2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H19F4N3O/c20-15-4-6-17(7-5-15)26-10-8-25(9-11-26)13-18(27)24-16-3-1-2-14(12-16)19(21,22)23/h1-7,12H,8-11,13H2,(H,24,27)
• InChI Key: JCQFBOQGTXORNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=C(C=C3)F
• Molecular Formula: C19H19F4N3O
• Molecular Weight: 381.4 g/mol

Description

This compound is related to para-Fluorophenylpiperazine (pFPP), which is a piperazine derivative with mildly psychedelic and euphoriant effects. It has been sold as an ingredient in legal recreational drugs known as “Party pills”, initially in New Zealand and subsequently in other countries around the world.

Synthesis Analysis

Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

Synthesis and Anticonvulsant Properties

• A study describes the synthesis and anticonvulsant properties of new piperazine or morpholine acetamides, including 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide derivatives. These compounds were effective in maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests, showing potential as anticonvulsant agents (Kamiński et al., 2011).

Powder Diffraction Data of N-Derivatives

• N-derivatives of the compound have been characterized by X-ray powder diffraction. These organic compounds, including variants of 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide, are potential pesticides (Olszewska et al., 2011).

Anticancer Activity

• A series of acetamide derivatives, including those of 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide, have been synthesized and evaluated for anticonvulsant activity. Some of these compounds showed significant anticancer activity in various models, highlighting their potential in cancer treatment (Obniska et al., 2015).

Antibacterial Activities

• Novel compounds, including derivatives of 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide, have been designed and synthesized for their antibacterial activities. These compounds showed superior activities compared to some standard drugs, indicating their potential as effective antibacterial agents (Srivastava et al., 2008).

Antitumor Activity of Phthalazine Derivatives

• Phthalazine derivatives, including N-[3-(trifluoromethyl)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide, have been synthesized and evaluated for antitumor activity. Some compounds exhibited promising antitumor activities, suggesting their potential in cancer therapy (Xin et al., 2018).